Phenyl-d5-7-hydroxywarfarin

Specification

• CAS No.: 94820-65-2
• Molecular Formula: C19H11O5D5
• Molecular Weight: 329.37
• IUPAC Name: 4,7-dihydroxy-3-[3-oxo-1-(2,3,4,5,6-pentadeuteriophenyl)butyl]chromen-2-one
• Standard InChI: InChI=1S/C19H16O5/c1-11(20)9-15(12-5-3-2-4-6-12)17-18(22)14-8-7-13(21)10-16(14)24-19(17)23/h2-8,10,15,21-22H,9H2,1H3/i2D,3D,4D,5D,6D
• SMILES: CC(=O)CC(C1=CC=CC=C1)C2=C(C3=C(C=C(C=C3)O)OC2=O)O
• Appearance: White Solid
• Melting Point: >199 °C (dec.)

Introduction

Chemical Structure and Physical Properties

The chemical structure of Phenyl-d5-7-hydroxywarfarin consists of a coumarin core with hydroxyl groups at positions 4 and 7, along with a pentadeuterio-phenyl ring. The compound's full chemical name is 4,7-dihydroxy-3-[3-oxo-1-(2,3,4,5,6-pentadeuteriophenyl)butyl]chromen-2-one, highlighting its structural features and deuterium substitution pattern.

Molecular Structure

Phenyl-d5-7-hydroxywarfarin has a complex molecular structure comprising multiple functional groups. The most distinctive feature is the pentadeuterio-phenyl group, where all five hydrogen atoms in the phenyl ring are replaced with deuterium atoms. This structural modification creates a stable isotope-labeled compound with near-identical chemical properties to the non-deuterated analog, but with a distinct molecular weight.

Physical and Chemical Properties

The physical and chemical properties of Phenyl-d5-7-hydroxywarfarin are summarized in the following table:

Property	Value
Molecular Formula	C19H11D5O5
Molecular Weight	329.36-329.4 g/mol
CAS Number	94820-65-2
Physical State	Solid
Purity (Commercial)	>95% (HPLC)
Creation Date	2013-05-17
Modification Date	2025-04-05

The deuterium labeling in Phenyl-d5-7-hydroxywarfarin results in slightly different physical properties compared to non-deuterated 7-hydroxywarfarin, particularly in mass spectrometric applications, where the isotope effect allows for precise identification and quantification.

Nomenclature and Identification

The systematic identification of Phenyl-d5-7-hydroxywarfarin involves various chemical identifiers and nomenclature systems that facilitate its unambiguous recognition in scientific literature and databases.

Chemical Identifiers

A range of standardized chemical identifiers helps in precisely identifying Phenyl-d5-7-hydroxywarfarin in databases and chemical catalogues:

Identifier Type	Value
PubChem CID	71311832
CAS Number	94820-65-2
InChI	InChI=1S/C19H16O5/c1-11(20)9-15(12-5-3-2-4-6-12)17-18(22)14-8-7-13(21)10-16(14)24-19(17)23/h2-8,10,15,21-22H,9H2,1H3/i2D,3D,4D,5D,6D
InChIKey	SKFYEJMLNMTTJA-VIQYUKPQSA-N
DSSTox Substance ID	DTXSID10746669

Synonyms and Alternative Names

Phenyl-d5-7-hydroxywarfarin is known by several synonyms in scientific literature and commercial catalogues:

• Phenyl-d5-7-hydroxywarfarin

• 7-Hydroxy Warfarin-d5

• 7-Hydroxywarfarin D5

• 4,7-dihydroxy-3-[3-oxo-1-(2,3,4,5,6-pentadeuteriophenyl)butyl]chromen-2-one

• 2H-1-Benzopyran-2-one, 4,7-dihydroxy-3-[3-oxo-1-(phenyl-d5)butyl]-

These alternative names reflect different naming conventions and highlight various structural features of the compound, especially the deuterium labeling pattern.

Specification	Detail
Product Format	Neat
Purity	>95% (HPLC)
Product Type	Stable Isotope Labelled, Metabolite
Product Categories	Stable Isotope Labelled Analytical Standards, Anticoagulants, Bioactive small molecules

Supply Chain Considerations

Commercial Phenyl-d5-7-hydroxywarfarin is subject to certain supply restrictions and handling requirements:

• May be classified as a controlled product requiring documentation to meet relevant regulations

• Often produced on a made-to-order basis rather than maintained in inventory

• May have freight restrictions due to the nature of the compound

• May have a relatively short shelf life requiring attention to expiration dates

These considerations reflect the specialized nature of the compound and its primary role as a research and analytical tool rather than a bulk chemical.

Applications in Research and Analysis

Phenyl-d5-7-hydroxywarfarin serves critical functions in pharmaceutical research and analytical chemistry, particularly in studies involving warfarin metabolism.

Analytical Applications

As a stable isotope-labeled compound, Phenyl-d5-7-hydroxywarfarin finds its primary application as an internal standard in quantitative analytical methods:

• Liquid chromatography-mass spectrometry (LC-MS) analysis of warfarin metabolites

• Pharmacokinetic studies of warfarin metabolism

• Therapeutic drug monitoring of anticoagulant therapy

• Method development and validation for clinical laboratory tests

The deuterium labeling provides a mass shift that allows analysts to distinguish the internal standard from the analyte while maintaining nearly identical chemical behavior, leading to more accurate quantification.

Metabolic Studies

Phenyl-d5-7-hydroxywarfarin plays an important role in studying the metabolic pathways of warfarin:

• Identification and quantification of 7-hydroxywarfarin as a metabolite in biological samples

• Investigation of cytochrome P450 enzyme activities involved in warfarin metabolism

• Evaluation of genetic polymorphisms affecting warfarin metabolism

• Assessment of drug-drug interactions involving warfarin

These applications highlight the compound's significance in understanding the complex pharmacokinetics and pharmacodynamics of warfarin, which remains a widely used anticoagulant despite its challenging dosing requirements.

Synthesis and Production Methods

The production of Phenyl-d5-7-hydroxywarfarin involves specialized synthetic procedures to incorporate deuterium atoms into the phenyl ring of the molecule.

Synthetic Approaches

The synthesis of Phenyl-d5-7-hydroxywarfarin typically follows one of two general approaches:

• Direct deuteration of 7-hydroxywarfarin using catalytic hydrogen-deuterium exchange reactions

• Total synthesis using deuterium-labeled precursors, particularly deuterated phenyl derivatives

Both approaches require careful control of reaction conditions to ensure high deuterium incorporation and minimal hydrogen-deuterium back-exchange during subsequent synthetic steps.

Quality Control and Characterization

Commercial production of Phenyl-d5-7-hydroxywarfarin involves rigorous quality control procedures:

• High-performance liquid chromatography (HPLC) for purity assessment (typically >95%)

• Mass spectrometry to verify deuterium incorporation

• Nuclear magnetic resonance (NMR) spectroscopy to confirm structure

• Stability testing to establish shelf life and storage conditions